2-Isopropyl-1,3-dithiane

• Molecular Formula: C7H14S2
• Molecular Weight: 162.3 g/mol
• IUPAC Name: 2-propan-2-yl-1,3-dithiane
• InChI: InChI=1S/C7H14S2/c1-6(2)7-8-4-3-5-9-7/h6-7H,3-5H2,1-2H3
• InChI Key: LONSOADHAKERFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1SCCCS1

Description

2-Isopropyl-1,3-dithiane is a useful research compound. Its molecular formula is C7H14S2 and its molecular weight is 162.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of isobutyraldehyde (9.1 mL, 100 mmol) and 1,3-propanedithiol (10 mL, 100 mmol) in dichloromethane at 0° C. was added boron trifluoride diethyl etherate (6.4 mL, 50 mmol). The resulting mixture was stirred at 0° C. for 30 min and at room temperature for 30 min. The reaction mixture was washed with brine, 5% NaHCO3, and brine again. The organic phase was separated and dried over Na2SO4, then concentrated to give 16 g (100%) of the title compound as a yellow liquid. This was carried to the next step without further purification. 1H NMR (CDCl3, 400 MHz): δ 1.057 (d, J=7.2 Hz, 3H), 1.059 (d, J=7.2 Hz, 3H), 1.80 (m, 1H), 1.97-2.08 (m, 2H), 2.82 (m, 4H), 4.00 (d, J=5.2 Hz, 1H).